Cas no 14677-22-6 (Isoxazole,4-methyl-5-phenyl-)

• Product Name: Isoxazole,4-methyl-5-phenyl-
• CAS No: 14677-22-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 120574
• PubChem ID: 569957
• Update Time: 2025-04-18

Isoxazole,4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-methyl-5-phenyl-
• Isoxazole, 4-methyl-5-phenyl- (6CI,8CI,9CI)
• 14677-22-6
• 4-Methyl-5-phenylisoxazole
• Isoxazole, 4-methyl-5-phenyl-
• 4-methyl-5-phenyl-1,2-oxazole
• ZRJQHYLLYUTCBN-UHFFFAOYSA-N
• AKOS006284055
• SCHEMBL10166453
• 4-Methyl-5-phenylisoxazole #

• Inchi： 1S/C10H9NO/c1-8-7-11-12-10(8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： ZRJQHYLLYUTCBN-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų